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Compound of Interest

Compound Name: meso-Hydrobenzoin

Cat. No.: B1201251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of meso-
hydrobenzoin in ethanol and other common solvents. The information is curated for
professionals in research and development who require precise data and methodologies for
handling this compound.

Core Concepts of Solubility

Meso-hydrobenzoin, a diastereomer of hydrobenzoin, is a symmetrical molecule with two
chiral centers, rendering it achiral overall. Its solubility is a critical parameter in its synthesis,
purification, and application in various chemical transformations. The compound’'s symmetrical
structure and the presence of two hydroxyl groups capable of hydrogen bonding significantly
influence its interaction with different solvents.

Quantitative Solubility Data

The solubility of meso-hydrobenzoin has been determined in several common solvents. The
following table summarizes the available quantitative data for easy comparison.
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Solvent Temperature Solubility

Ethanol Room Temperature 25 mg/mL[1][2][3]
Water 20°C 2.5 g/L (0.25%)[2][4]
Water 100°C 12.5 g/L (1.25%)[4]

Soluble, particularly when
hot[4][5][6][7][8]

Chloroform

Hot Alcohol - Soluble[4][5][6][7][8]

Note: Qualitative data indicates that meso-hydrobenzoin is poorly soluble in cold solvents.[6]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of meso-hydrobenzoin in
a given solvent, adapted from standard recrystallization procedures. This protocol is designed
to be a reliable starting point for researchers.

Objective: To determine the concentration of a saturated solution of meso-hydrobenzoin in a
specific solvent at a given temperature.

Materials:

* meso-Hydrobenzoin (high purity)

e Solvent of interest (e.g., 95% ethanol)

e Erlenmeyer flask

o Hot plate with magnetic stirring capabilities
e Thermometer

e Volumetric flasks

e Analytical balance
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« Filtration apparatus (e.g., vacuum filtration with Buchner funnel or syringe filter)
e Oven for drying

Procedure:

o Preparation of a Saturated Solution:

Place a known volume of the solvent into an Erlenmeyer flask equipped with a stir bar.

[e]

o Gently heat the solvent to the desired temperature and maintain it using a thermostatically
controlled hot plate.

o Gradually add accurately weighed portions of meso-hydrobenzoin to the heated solvent
while stirring continuously.

o Continue adding the solute until a small amount of undissolved solid remains, indicating
that the solution is saturated.

o Allow the solution to equilibrate at the constant temperature for at least 30 minutes to
ensure saturation is reached.

o Sample Collection and Analysis:

o Carefully withdraw a known volume of the supernatant (the clear liquid above the
undissolved solid) using a pre-heated pipette to avoid premature crystallization.

o Transfer the collected sample to a pre-weighed volumetric flask.

o Allow the solvent in the volumetric flask to evaporate completely in a fume hood or under a
gentle stream of nitrogen.

o Once the solvent has evaporated, dry the flask containing the solid residue in an oven at a
temperature below the melting point of meso-hydrobenzoin (m.p. 137-139 °C) until a
constant weight is achieved.

o Reweigh the flask to determine the mass of the dissolved meso-hydrobenzoin.
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» Calculation of Solubility:

o Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved
meso-hydrobenzoin (g)) / (Volume of solvent sample (L))

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the purification of meso-
hydrobenzoin by recrystallization, a process fundamentally dependent on its solubility
characteristics.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1201251?utm_src=pdf-body
https://www.benchchem.com/product/b1201251?utm_src=pdf-body
https://www.benchchem.com/product/b1201251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Recrystallization Workflow

1. Dissolution:
Add crude meso-hydrobenzoin to === 1
a minimal amount of hot solvent (e.g., ethanol).

Presence of
insoluble impurities

2. Hot Filtration (Optional):
If insoluble impurities are present,
filter the hot solution.

' ;

3. Cooling & Crystallization:
Allow the filtrate to cool slowly
to room temperature, then in an ice bath.

No insoluble
impurities

T
i
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4. |solation:
Collect the purified crystals Goog
by vacuum filtration.

;

5. Drying:
Dry the crystals to remove
residual solvent.

Low solubility
in cold solvent

High solubility
in hot solvent

Click to download full resolution via product page

Caption: Workflow for the purification of meso-hydrobenzoin via recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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